Cas no 2229332-47-0 (3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene)

• Product Name: 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene
• CAS No: 2229332-47-0
• MF: C₇H₆Cl₂S
• MW: 193.093538761139
• CID: 5931861
• PubChem ID: 165681700
• Update Time: 2025-05-20

3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene
• 2229332-47-0
• EN300-1977835

• Inchi： 1S/C7H6Cl2S/c1-5(4-8)7-6(9)2-3-10-7/h2-3H,1,4H2
• InChI Key： ZAWGVGLAHXHPMF-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1C(=C)CCl

Computed Properties

• Exact Mass: 191.9567268g/mol
• Monoisotopic Mass: 191.9567268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 28.2Ų

Additional information on 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene

Professional Introduction to Compound with CAS No. 2229332-47-0 and Product Name: 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene

The compound with the CAS number 2229332-47-0 and the product name 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene represents a significant advancement in the field of pharmaceutical chemistry and materials science. This heterocyclic compound, featuring a thiophene core substituted with chloro and propenyl groups, has garnered considerable attention due to its unique structural properties and potential applications in drug development and advanced material synthesis.

Thiophene derivatives are well-documented for their role in medicinal chemistry, particularly as scaffolds for antiviral, anticancer, and antimicrobial agents. The presence of chlorine atoms in 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene introduces electrophilic centers that enhance reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the compound's utility in constructing complex molecular architectures, which are essential for designing novel therapeutic agents.

In the realm of pharmaceutical research, 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene has been explored for its potential to act as a precursor in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the compound's reactive sites, researchers have been able to develop derivatives with enhanced binding affinity to target kinases, paving the way for more effective treatments.

Moreover, the compound's structural features make it an attractive candidate for applications in materials science. Thiophene-based polymers are known for their excellent electrical conductivity and mechanical stability, making them suitable for use in organic electronics. The introduction of chlorine substituents into the thiophene ring can further modify these properties, potentially leading to new generations of high-performance electronic materials.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene in various chemical environments. Molecular modeling studies have revealed that the compound exhibits favorable interactions with biological targets, suggesting its potential as a lead compound in drug discovery. These simulations have also provided insights into its metabolic pathways, helping researchers design derivatives with improved pharmacokinetic profiles.

The synthesis of 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

In conclusion, 3-chloro-2-(3-chloroprop-1-en-2-yl)thiophene (CAS No. 2229332-47-0) is a versatile compound with promising applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for pharmaceutical researchers seeking to develop new drugs, while its potential in materials science offers exciting possibilities for innovation. As research continues to uncover new uses for this compound, its importance in advancing scientific knowledge is likely to grow.